Cas no 62056-44-4 (Benzene, 1-(1,1-dimethylethyl)-3-[4-(1,1-dimethylethyl)cyclohexyl]-)

Benzene, 1-(1,1-dimethylethyl)-3-[4-(1,1-dimethylethyl)cyclohexyl]- structure
62056-44-4 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-3-[4-(1,1-dimethylethyl)cyclohexyl]-
CAS No:62056-44-4
MF:C20H32
MW:272.468086242676
CID:459522
PubChem ID:71390377
Update Time:2025-04-19

Benzene, 1-(1,1-dimethylethyl)-3-[4-(1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-3-[4-(1,1-dimethylethyl)cyclohexyl]-
    • 1-tert-butyl-3-(4-tert-butylcyclohexyl)benzene
    • 62056-44-4
    • DTXSID60812287
    • Inchi: 1S/C20H32/c1-19(2,3)17-12-10-15(11-13-17)16-8-7-9-18(14-16)20(4,5)6/h7-9,14-15,17H,10-13H2,1-6H3
    • InChI Key: MGHLNLYHHWOPFZ-UHFFFAOYSA-N
    • SMILES: C1(CCC(C2C=CC=C(C(C)(C)C)C=2)CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 272.25056
  • Monoisotopic Mass: 272.250401021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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